Terpin

• CAS No.: 565-48-0
• Product Name: Terpin
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol
• Standard InChI: InChI=1S/C10H20O2/c1-9(2,11)8-4-6-10(3,12)7-5-8/h8,11-12H,4-7H2,1-3H3
• Standard InChIKey: RBNWAMSGVWEHFP-UHFFFAOYSA-N
• SMILES: CC1(CCC(CC1)C(C)(C)O)O
• Canonical SMILES: CC1(CCC(CC1)C(C)(C)O)O
• Melting Point: 158.25 °C; Mp 104-105 °; 158-159°C
• Physical Description: Solid
• Description: Terpin, also known as terpin hydrate or geranodyle, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Terpin exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, terpin is primarily located in the cytoplasm. Terpin exists in all eukaryotes, ranging from yeast to humans. Terpin is a bitter tasting compound that can be found in herbs and spices. This makes terpin a potential biomarker for the consumption of this food product.; Terpin is a p-menthane monoterpenoid.
• Solubility: 0.02 M; 1 mg/mL at 20 °C
• Synonyms: 2-(2'-hydroxypropan-2'-yl)-5-methylcyclohexanol; 2-hydroxy-alpha,alpha,4-trimethylcyclohexanemethanol; geranodyle; p-menthane-1,8-diol; p-menthane-3,8-diol; para-menthane-3,8-diol; terpin; terpin hydrate; terpin, monohydrate(cis)-isomer; terpin, titanium (+4) salt
• PubChem Compound: 6651
• Last Modified: Nov 11 2021